Cas no 2680757-13-3 (tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate)

Tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate is a specialized heterocyclic compound featuring a thiazole core substituted with chloro, cyano, and carbamate functional groups. This intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive sites that enable further functionalization. The tert-butyl carbamate group enhances stability and facilitates selective deprotection under mild conditions, while the chloro and cyano substituents offer versatile reactivity for nucleophilic substitution or cyclization reactions. Its well-defined structure and high purity make it suitable for precision applications in drug discovery and material science. The compound’s robust synthetic utility underscores its importance in advanced chemical development.
tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate structure
2680757-13-3 structure
Product Name:tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate
CAS No:2680757-13-3
MF:C9H10ClN3O2S
MW:259.712599277496
CID:5648236
PubChem ID:165907224
Update Time:2025-06-07

tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate
    • EN300-28280705
    • 2680757-13-3
    • Inchi: 1S/C9H10ClN3O2S/c1-9(2,3)15-8(14)13-7-12-6(10)5(4-11)16-7/h1-3H3,(H,12,13,14)
    • InChI Key: VOJYINDQHVKJBG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 259.0182254g/mol
  • Monoisotopic Mass: 259.0182254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 103Ų

tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate
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Enamine
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